N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide

• IUPAC Name: 2-(pyrazine-2-carbonylamino)-N-(2-thiophen-2-ylethyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C15H13N5O3S/c21-13(18-4-3-10-2-1-7-24-10)12-9-23-15(19-12)20-14(22)11-8-16-5-6-17-11/h1-2,5-9H,3-4H2,(H,18,21)(H,19,20,22)
• InChI Key: YEJUGEJBYLZEFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCNC(=O)C2=COC(=N2)NC(=O)C3=NC=CN=C3
• Molecular Formula: C15H13N5O3S
• Molecular Weight: 343.4 g/mol

Description

N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide, also known as TPOC, is a novel compound that has been studied for its potential use in scientific research applications. TPOC is a synthetic compound that is used to study the effects of various biological processes. TPOC has been found to have a wide range of biochemical and physiological effects on various organisms, which makes it an attractive option for laboratory experiments.

Scientific Research Applications

N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has been studied for its potential use in scientific research applications. N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has been found to be effective in studies of enzyme inhibition, cell signaling, and protein-protein interactions. N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has also been used to study the effects of various biological processes, such as cell proliferation, apoptosis, and gene expression. N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has also been used to study the effects of various drugs on the body, such as the effects of anti-cancer drugs.

Mechanism of Action

The mechanism of action of N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide is not yet fully understood. However, it is believed that N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide binds to certain proteins in the body, which then triggers various biochemical and physiological effects. It is believed that N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide binds to certain enzymes, which then leads to the inhibition of their activity. This can lead to a variety of effects, such as the inhibition of cell proliferation or the induction of apoptosis.
Biochemical and Physiological Effects
N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has been found to have a variety of biochemical and physiological effects on various organisms. In humans, N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has been found to inhibit the activity of certain enzymes, which can lead to the inhibition of cell proliferation and the induction of apoptosis. N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has also been found to alter the expression of certain genes, which can lead to changes in the activity of certain proteins. In addition, N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has been found to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

The use of N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide in laboratory experiments has several advantages and limitations. One advantage is that N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide is relatively easy to synthesize, which makes it an attractive option for laboratory experiments. Another advantage is that N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide has a wide range of biochemical and physiological effects, which makes it useful for studying the effects of various biological processes. However, there are also some limitations to the use of N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide in laboratory experiments. For example, the mechanism of action of N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide is not yet fully understood, which can make it difficult to interpret the results of experiments. In addition, N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide is relatively unstable, which can make it difficult to store and transport.

Future Directions

There are several potential future directions for the use of N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide in scientific research. One potential direction is to further study the mechanism of action of N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide. This could be done by studying the binding of N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide to various proteins and enzymes in the body. Another potential direction is to study the effects of N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide on various diseases, such as cancer and Alzheimer’s disease. Finally, N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide could be used to develop new drugs or therapies for various diseases.

Synthesis Methods

N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide is synthesized by a method called the Biginelli reaction. The Biginelli reaction is a three-component reaction that involves the condensation of a carbonyl compound, an aryl aldehyde, and an α-hydroxy acid. In the case of N-(4-{[2-(thiophen-2-yl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide, the carbonyl compound is an ethyl carbamate, the aryl aldehyde is 2-thiophen-2-yl ethanal, and the α-hydroxy acid is 1,3-oxazol-2-yl pyrazine-2-carboxylic acid. The reaction is catalyzed by an acid, such as hydrochloric acid, and is carried out at a temperature of 60-90 °C. The yield of the reaction is typically around 50%.